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Compound of Interest

Compound Name: ENMD-1068

Cat. No.: B607328 Get Quote

ENMD-1068 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the solubility and use of ENMD-1068 in

laboratory settings.

Frequently Asked Questions (FAQs)
Q1: What is ENMD-1068 and what is its mechanism of action?

ENMD-1068 is a selective antagonist of Protease-Activated Receptor 2 (PAR2).[1][2][3] It

functions by inhibiting the signaling pathways activated by PAR2. Additionally, ENMD-1068 has

been shown to reduce the activation of hepatic stellate cells and collagen expression by

interfering with the TGF-β1/Smad signaling pathway.[1][2][4] Its activity also includes inhibiting

the proliferation of endometrial cells and inducing their apoptosis.[1][2]

Q2: What are the primary research applications for ENMD-1068?

ENMD-1068 is utilized in studies related to conditions where PAR2 and TGF-β1 signaling play

a significant role. Key research areas include liver fibrosis, endometriosis, and inflammatory

responses.[1][4][5]

Q3: In what solvents is ENMD-1068 soluble?
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ENMD-1068 is soluble in Dimethyl Sulfoxide (DMSO). Commercial suppliers offer pre-dissolved

solutions at a concentration of 10 mM in DMSO.[2] It is also possible to prepare stock solutions

in DMSO at concentrations as high as 50 mg/mL, though this may result in a suspension rather

than a clear solution.[2] Information regarding its direct solubility in aqueous solutions or

common culture media is limited.

Q4: How should I prepare a stock solution of ENMD-1068?

It is highly recommended to prepare a concentrated stock solution in DMSO. For example, a 10

mM or 50 mg/mL stock can be prepared. This stock solution should then be aliquoted and

stored appropriately to maintain its stability.

Q5: How should I store the ENMD-1068 stock solution?

Stock solutions of ENMD-1068 in DMSO should be stored at -20°C for short-term storage (up

to one month) or at -80°C for long-term storage (up to six months). To ensure stability, it is

recommended to store the solution under a nitrogen atmosphere. Avoid repeated freeze-thaw

cycles by preparing single-use aliquots.

Troubleshooting Guide
Issue 1: Precipitation of ENMD-1068 in culture media.

Cause: The solubility of ENMD-1068 in aqueous-based culture media is low. Adding a high

volume of the DMSO stock solution directly to the media can cause the compound to

precipitate.

Solution:

Minimize DMSO Concentration: Ensure the final concentration of DMSO in your culture

medium is as low as possible, ideally below 0.5% and preferably at or below 0.1%, to

avoid both precipitation and solvent-induced cytotoxicity.

Stepwise Dilution: Instead of adding the DMSO stock directly to the full volume of media,

first dilute the stock in a smaller volume of media, vortex gently, and then add this

intermediate dilution to the final volume.
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Pre-warm Media: Using pre-warmed culture media (37°C) can sometimes help to improve

the solubility of the compound upon dilution.

Sonication: If precipitation persists, brief sonication of the final working solution can help to

redissolve the compound. However, use this method with caution as it can potentially

degrade the compound or affect other media components.

Issue 2: Observed cellular toxicity or off-target effects.

Cause: The solvent (DMSO) used to dissolve ENMD-1068 can have its own effects on cells,

especially at higher concentrations.

Solution:

Include a Vehicle Control: Always include a vehicle control in your experiments. This

control should contain the same final concentration of DMSO as your experimental

samples, but without ENMD-1068. This will help you to distinguish the effects of the

compound from the effects of the solvent.

Determine Optimal DMSO Concentration: If you are using a cell line for the first time, it is

advisable to perform a dose-response experiment with DMSO alone to determine the

maximum concentration that does not affect cell viability or the experimental endpoint.

Reduce Incubation Time: If possible, reduce the duration of exposure of the cells to

ENMD-1068 and DMSO.

Issue 3: Inconsistent experimental results.

Cause: Inconsistency can arise from improper storage and handling of the ENMD-1068
stock solution.

Solution:

Aliquot Stock Solutions: Prepare single-use aliquots of your DMSO stock solution to avoid

repeated freeze-thaw cycles, which can degrade the compound.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b607328?utm_src=pdf-body
https://www.benchchem.com/product/b607328?utm_src=pdf-body
https://www.benchchem.com/product/b607328?utm_src=pdf-body
https://www.benchchem.com/product/b607328?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fresh Working Solutions: Prepare fresh working solutions of ENMD-1068 in culture media

for each experiment. Do not store diluted solutions in culture media for extended periods.

Confirm Stock Concentration: If you have doubts about the concentration of your stock

solution, consider having it analytically verified.

Data Presentation
Table 1: Solubility and Stock Solution Parameters for ENMD-1068

Parameter Value Source

Solvent DMSO [2]

Stock Concentration (Pre-

made)
10 mM [2]

Stock Concentration (User-

prepared)

Up to 50 mg/mL (may be a

suspension)
[2]

Storage Temperature
-20°C (1 month) or -80°C (6

months)

Recommended Final DMSO in

Media
≤ 0.5% (ideally ≤ 0.1%)

Experimental Protocols
Protocol 1: Preparation of a 10 mM ENMD-1068 Stock Solution in DMSO

Materials: ENMD-1068 (powder), DMSO (anhydrous/molecular biology grade), appropriate

personal protective equipment (PPE), sterile microcentrifuge tubes.

Calculation: The molecular weight of ENMD-1068 is 283.41 g/mol . To make a 10 mM

solution, you will need to dissolve 2.8341 mg of ENMD-1068 in 1 mL of DMSO.

Procedure: a. Weigh out the required amount of ENMD-1068 powder in a sterile

microcentrifuge tube. b. Add the calculated volume of DMSO to the tube. c. Vortex the

solution until the powder is completely dissolved. Gentle warming (to 37°C) or brief
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sonication may be used to aid dissolution. d. Aliquot the stock solution into single-use sterile

tubes. e. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution of ENMD-1068 in Culture Media

Materials: 10 mM ENMD-1068 stock solution in DMSO, pre-warmed sterile cell culture

medium.

Procedure: a. Determine the final concentration of ENMD-1068 required for your experiment.

b. Calculate the volume of the 10 mM stock solution needed. Ensure that the final DMSO

concentration in your culture medium will be at or below the tolerated level for your cell line

(e.g., ≤ 0.1%). c. In a sterile tube, add the required volume of the 10 mM ENMD-1068 stock

solution to a volume of pre-warmed culture medium. d. Mix gently by pipetting or brief

vortexing. e. Use the freshly prepared working solution immediately for your cell culture

experiments.

Mandatory Visualizations
Caption: Signaling pathways inhibited by ENMD-1068.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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